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Compound of Interest

Compound Name: Lead cyanamide

Cat. No.: B3421075 Get Quote

This technical guide provides a comprehensive overview of lead cyanamide, focusing on its

chemical identifiers, physicochemical properties, and relevant experimental methodologies.

The information is intended for researchers, scientists, and professionals in drug development

and chemical safety who require detailed technical data on this compound.

Chemical Identifiers and Nomenclature
Lead cyanamide is an inorganic compound with several identifiers across various chemical

databases. The primary CAS number is 20837-86-9.[1][2] It is also known by synonyms such

as Lead(II) cyanamide, Lead cyanamidate, and Pigment Yellow 48.[3][4]

Identifier Type Identifier

CAS Number 20837-86-9 (primary)[1][2][5], 20890-10-2[3]

EC Number 244-073-9[1][5]

PubChem CID 57375663[3]

UNII AV6CF794PB[3]

Molecular Formula CN₂Pb[1]

Synonyms Lead(2+) cyanamide, Lead cyanamidate[3]
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Physicochemical Properties
The quantitative physicochemical properties of lead cyanamide are summarized below,

providing key data for laboratory and industrial applications.

Property Value

Molecular Weight 247.22 g/mol

Appearance White to off-white crystalline powder[4]

Melting Point >250°C[2][4]

Density 6.6 g/cm³[2][4]

Boiling Point 258.5°C at 760 mmHg[2][4]

Flash Point 1.2°C[4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of lead cyanamide are crucial for

research and development.

This protocol describes a method for preparing lead cyanamide using lime nitrogen (calcium

cyanamide) and a soluble lead salt in an aqueous solution.[6] This process is advantageous

due to its mild reaction conditions and rapid reaction time.[6]

Methodology:

Hydrolysis of Lime Nitrogen:

Weigh 25g of calcium cyanamide (CaCN₂) and add it to 200ml of water in a reaction

vessel.

Introduce CO₂ gas into the suspension while stirring. The CO₂ facilitates the hydrolysis of

CaCN₂ to form aminonitrile and precipitates calcium ions as calcium carbonate (CaCO₃).

[6]

Continue this hydrolysis process for approximately 40 minutes.
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Add another 200ml of water and continue the hydrolysis with stirring for an additional 30

minutes.[6]

Filtration and pH Adjustment:

Filter the resulting mixture to remove the CaCO₃ precipitate.

Adjust the pH of the filtrate (aminonitrile solution) to between 9 and 10.[6]

Precipitation of Lead Cyanamide:

Slowly add 130ml of a 30-33% (w/w) lead nitrate solution to the pH-adjusted filtrate.[6] A

significant yellow precipitate of lead cyanamide will form.

Product Isolation and Purification:

Allow the precipitate to settle (age).

Filter the mixture to collect the lead cyanamide precipitate.

Wash the precipitate thoroughly with water to remove any unreacted salts.

Dry the purified precipitate at a temperature not exceeding 100°C.[6]

Grind the dried product to obtain a fine powder.
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Workflow for Lead Cyanamide Synthesis

Step 1: Hydrolysis

Step 2: Separation & Adjustment

Step 3: Precipitation

Step 4: Isolation

Mix CaCN₂ and Water

Introduce CO₂ Gas

Stir for 70 min total

Filter to Remove CaCO₃

Adjust Filtrate pH to 9-10

Add Lead Nitrate Solution

Yellow Precipitate Forms

Filter Precipitate

Wash with Water

Dry and Grind

K

Final Product:
Lead Cyanamide Powder
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A flowchart of the aqueous synthesis of lead cyanamide.
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This protocol provides a general method for the quantification of cyanamide residues, which

can be adapted for matrices containing lead cyanamide after appropriate extraction. The

method involves derivatization followed by analysis using High-Performance Liquid

Chromatography (HPLC) with a fluorescence detector.[7][8]

Methodology:

Sample Preparation and Extraction:

Accurately measure a 2 ml aliquot of the aqueous sample (or an extract of a solid sample)

into a 15 ml centrifuge tube.

Derivatization:

Add 1.0 ml of 0.37 M potassium tetraborate solution to the tube and mix using a vortex.[7]

[8]

Add 2.0 ml of a 0.025 M methanolic solution of 4-fluoro-7-nitro-2,1,3-benzoxadiazole

(NBD-Cl) and vortex again.[7][8]

Heat the mixture in a heating block at 80°C for 30 minutes to allow the derivatization

reaction to complete.[7][8]

Post-Derivatization Treatment:

Allow the solution to cool to room temperature.

Add 1.0 ml of 1.2 M hydrochloric acid (HCl) to stop the reaction and mix by vortex.[7][8]

Analysis:

Filter the final solution through a 0.45 µm PTFE syringe filter directly into an HPLC vial.[7]

[8]

Analyze the sample using an HPLC system equipped with a fluorescence detector.
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Workflow for Cyanamide Analysis via HPLC

1. Pipette 2ml Sample

2. Add Potassium Tetraborate
and Vortex

3. Add NBD-Cl Solution
and Vortex

4. Heat at 80°C for 30 min

5. Cool to Room Temperature

6. Add HCl and Vortex

7. Filter through 0.45µm PTFE Filter

8. Analyze by HPLC-Fluorescence

Click to download full resolution via product page

An analytical workflow for cyanamide quantification.

Toxicity Pathways
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Lead cyanamide exhibits toxicity attributable to both the lead cation (Pb²⁺) and the cyanamide

anion (NCN²⁻), which can be metabolized to cyanide.

Lead (Pb²⁺) Toxicity: Lead is a potent neurotoxin that primarily exerts its effects by mimicking

divalent cations like calcium (Ca²⁺). This mimicry allows it to interfere with critical cellular

processes.[9] It disrupts synaptic transmission by interfering with calcium-dependent

signaling pathways.[9] Furthermore, lead inhibits the enzyme δ-aminolevulinic acid

dehydratase (ALAD) in the heme synthesis pathway, leading to the accumulation of δ-

aminolevulinic acid (ALA), which can cause oxidative stress.[9][10]

Cyanide (CN⁻) Toxicity: The cyanamide group can be metabolized to cyanide, a classic

mitochondrial poison. Cyanide has a high affinity for ferric iron (Fe³⁺) and potently inhibits

cytochrome c oxidase (Complex IV) in the mitochondrial electron transport chain.[11][12]

This inhibition blocks the utilization of oxygen, halts aerobic respiration, and leads to a rapid

depletion of cellular ATP, causing histotoxic hypoxia.[12]
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Toxicity Pathways of Lead Cyanamide

Lead (Pb²⁺) Pathway Cyanide (CN⁻) Pathway

Lead (Pb²⁺)
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Cyanamide → Cyanide (CN⁻)
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ATP Depletion

Histotoxic Hypoxia

Lead Cyanamide
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Combined toxicity pathways of lead and cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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